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Compound of Interest

Compound Name: DC432

Cat. No.: B12383487

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the DC432 dashcam,
outlining its potential for application in sophisticated driver behavior research. The document
details the device's hardware specifications, data acquisition capabilities, and proposes a
standardized experimental protocol for its deployment in clinical and observational studies.

The DC432, a 4G Al-enabled dashcam, integrates Advanced Driver Assistance Systems
(ADAS) and Driver Monitoring Systems (DMS) to provide real-time analysis of both the external
driving environment and the driver's state.[1][2] Its dual-camera system, coupled with an Al-
powered algorithm, offers a robust platform for collecting objective data on driving performance
and impairment. This guide is intended to equip researchers with the necessary information to
leverage the DC432's capabilities for rigorous scientific investigation.

Core Hardware and Technical Specifications

The DC432 is a compact and versatile unit suitable for a wide range of vehicles.[2] Its core
components are designed to capture high-fidelity video and telematics data, which are
essential for detailed driver behavior analysis.
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Component Specification Relevance to Research
Provides a stable and
Operating System Linux customizable platform for data

processing.

Processor

1.2GHz Dual-core Processor

Enables real-time Al-based

event detection and analysis.

Memory

2Gb 16-bit DDR3 RAM

Supports smooth operation of
concurrent processes (video
recording, Al analysis, data

transmission).

Storage

Micro SD Card (up to 256GB)

Allows for extensive local
storage of high-resolution

video and data logs.

G-sensor

3-axis Accelerometer

Crucial for detecting and
logging events such as harsh
braking, rapid acceleration,

and sharp turns.

GNSS

GPS+Beidou (external

antenna)

Provides accurate location and
speed data, enabling
contextual analysis of driving

events.[1]

Network

4G LTE, WCDMA, GSM

Facilitates real-time data
transmission and remote
monitoring of study

participants.[1]

Video Encoding

H.265/H.264

Efficient video compression for
high-quality recording and

manageable file sizes.[1]

Camera and Sensor Specifications
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The dual-camera system is the primary data acquisition tool of the DC432, offering
simultaneous monitoring of the road ahead and the driver.

Camera System Specification Data Output for Research

High-resolution video of the
2 MP CMOS Sensor,

1920x1080 resolution @
30fps, FOV: D:125° H:105°
V:58°

forward-facing scene. Detects
ADAS Camera lane departures, forward
collisions, and pedestrian

presence.[1][2]

High-resolution video of the

driver. Detects fatigue
2 MP CMOS Sensor,

1920x1080 resolution @
30fps, FOV: D:120° H:100°
V:45°, IR-940 Infrared Night

Vision

(yawning, eye closure),
distraction (looking away),

DMS Camera )
phone use, smoking, and
seatbelt status, even in low-
light conditions or with

sunglasses.[1][2]

Al-Driven Event Detection for Quantitative Analysis

The DC432's onboard Al algorithm can identify and flag a range of unsafe driving behaviors.
These events can be logged and transmitted for later analysis, providing objective, quantitative
data points for research.

ADAS Detected Events

DMS Detected Events

Forward Collision Warning

Fatigue Driving Alarm (yawning, eye closure)

Pedestrian Warning

Distracted Driving Alarm (looking away)

Lane Departure Warning

Phone Call Alarm

Virtual Bumper (tailgating)

Smoking Alarm

Starting Warning

Seatbelt Detection
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Proposed Experimental Protocol for Driver Behavior
Research

This section outlines a standardized methodology for utilizing the DC432 in a research setting.

Participant Recruitment and Onboarding

» Informed Consent: Participants will be fully informed about the data being collected and how
it will be used. Signed informed consent is mandatory.

e Vehicle Installation: The DC432 unit will be professionally installed in the participant's
vehicle. The installation process includes the calibration of the ADAS and DMS cameras to
ensure accurate data collection.[1]

o Baseline Data Collection: A baseline driving period (e.g., one week) will be established to
understand the participant's normal driving habits before any intervention (e.g., medication
administration).

Data Collection and Monitoring

o Data Logging: The DC432 will be configured to log all video, GPS, G-sensor data, and Al-
detected events to the onboard Micro SD card.

» Real-time Data Transmission: For studies requiring immediate intervention or monitoring, the
4G connectivity can be utilized to transmit critical event data to a central server in real-time.

o Data Extraction: At the end of the study period, the Micro SD card will be retrieved, or the
data will be downloaded remotely for analysis.

Data Analysis

o Event Frequency Analysis: The primary analysis will involve quantifying the frequency of
ADAS and DMS-detected events over the study period.

o Contextual Analysis: GPS and video data will be used to understand the context of detected
events (e.g., time of day, road type, weather conditions).
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» Comparative Analysis: Data from different study cohorts (e.g., placebo vs. active drug) or
different time points (e.g., pre- vs. post-intervention) will be compared to assess changes in
driver behavior.

Hypothetical Quantitative Data Summary

The following table presents a hypothetical summary of data that could be collected from a two-
week study with two participant groups.

Driver Behavior
_ Group B (Test
Metric (Events per Group A (Placebo) P-value

_ Compound)
100 miles)

ADAS Events

Forward Collision

) 2.1 3.5 <0.05
Warnings
Lane Departure

] 4.3 7.8 <0.01
Warnings
Harsh Braking Events 5.6 8.2 <0.05
DMS Events
Fatigue Detections
(Yawning/Eye 15 6.2 <0.001
Closure)
Distraction Detections

3.8 9.1 <0.01

(Head Turn > 3s)
Phone Use Detections 0.8 15 >0.05

Visualized Workflows and Logical Relationships

The following diagrams illustrate the experimental workflow and the logical relationship of the
DC432's systems.
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Phase 2: Data Acquisition Phase 3: Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. DC432 - 4G Al Dashcam — Dualmi [dualmi.com]

 To cite this document: BenchChem. [The DC432 Dashcam: A Technical Guide for Advanced
Driver Behavior Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383487#dc432-dashcam-for-driver-behavior-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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